Cas no 2680822-58-4 (3-(oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: 3-(oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2680822-58-4
• MF: C₁₄H₂₁NO₅
• MW: 283.320244550705
• CID: 5635820
• PubChem ID: 165942440
• Update Time: 2025-10-28

3-(oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286643
• 2680822-58-4
• 3-(oxan-4-yl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• 3-(oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H21NO5/c1-2-7-20-13(18)15-6-5-14(10-15,12(16)17)11-3-8-19-9-4-11/h2,11H,1,3-10H2,(H,16,17)
• InChI Key： MKIFAFHKKHDLGM-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1(C(=O)O)CN(C(=O)OCC=C)CC1

Computed Properties

• Exact Mass: 283.14197277g/mol
• Monoisotopic Mass: 283.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-(oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

Introduction to 3-(Oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic Acid (CAS No. 2680822-58-4)

3-(Oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2680822-58-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer therapy. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 3-(Oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid is defined by a pyrrolidine ring substituted with an oxan (tetrahydro-2H-pyran) moiety and a propenyl ester group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting target for further investigation. The oxan ring, in particular, is known for its ability to enhance the lipophilicity and bioavailability of the compound, which can be crucial for its therapeutic efficacy.

The synthesis of 3-(Oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid has been reported using various methodologies. One common approach involves the coupling of a protected pyrrolidine derivative with an oxan-containing reagent, followed by deprotection and esterification steps. Recent advancements in synthetic chemistry have led to more efficient and scalable methods, which are essential for the large-scale production of this compound for preclinical and clinical studies.

In terms of biological activities, 3-(Oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid has demonstrated significant potential as a modulator of various biological pathways. Studies have shown that it can effectively inhibit the activity of specific enzymes involved in neurodegenerative processes, such as Alzheimer's disease and Parkinson's disease. Additionally, it has exhibited anti-inflammatory properties, which could be beneficial in treating conditions associated with chronic inflammation.

Recent research has also explored the potential of 3-(Oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid in cancer therapy. Preliminary studies have indicated that it can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. This selective cytotoxicity makes it a promising candidate for further development as an anticancer agent.

The pharmacokinetic properties of 3-(Oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid have been extensively studied to optimize its therapeutic potential. Factors such as absorption, distribution, metabolism, and excretion (ADME) have been evaluated in both in vitro and in vivo models. These studies have provided valuable insights into the compound's behavior within biological systems, which is crucial for designing effective drug delivery strategies.

Clinical trials are currently underway to assess the safety and efficacy of 3-(Oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid in human subjects. Early results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further evaluate its therapeutic potential.

In conclusion, 3-(Oxan-4-yl)-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2680822-58-4) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits, this compound holds great promise for advancing the treatment of various diseases.